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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the fermentative
production of a-santalene, a valuable sesquiterpene and a key precursor to sandalwood oil.
The following sections cover the metabolic pathways, microbial hosts, fermentation strategies,
and analytical methods pertinent to the biotechnological synthesis of this compound.

Introduction

a-Santalene is a sesquiterpene of significant commercial interest due to its characteristic
woody fragrance and potential pharmaceutical applications. Traditional extraction from the
overexploited sandalwood tree is unsustainable. Microbial fermentation presents a promising
alternative for the scalable and sustainable production of a-santalene. This is achieved by
engineering the metabolism of microorganisms, such as yeast and bacteria, to efficiently
convert simple carbon sources into this complex molecule.

Metabolic Pathway for a-Santalene Production

The microbial synthesis of a-santalene relies on the heterologous expression of an a-santalene
synthase (SAS) which converts the central metabolic intermediate, farnesyl pyrophosphate
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(FPP), into a-santalene. FPP is a product of the mevalonate (MVA) pathway in eukaryotes like
yeast, or the methylerythritol phosphate (MEP) pathway in bacteria like E. coli. Metabolic
engineering efforts are typically focused on enhancing the flux through these pathways to
increase the supply of FPP for a-santalene production.

Diagram of the Engineered Mevalonate Pathway for a-
Santalene Production
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[https://www.benchchem.com/product/b1253104/docs#application-notes-and-protocols-for-
microbial-production-of-santalene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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